Cas no 68536-94-7 (Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)-)

• Product Name: Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)-
• CAS No: 68536-94-7
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 392941
• PubChem ID: 641272
• Update Time: 2025-05-26

Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)-
• allyl (4-chloro-2-methylphenyl) ether
• (4-chloro-2-methylphenyl) (2-propenyl) ether
• InChI=1/C10H11ClO/c1-3-6-12-10-5-4-9(11)7-8(10)2/h3-5,7H,1,6H2,2H
• 1-(allyloxy)-4-chloro-2-methylbenzene
• 4-chloro-2-methyl-1-prop-2-enoxybenzene
• 68536-94-7
• SCHEMBL13777342
• DTXSID70348880

• Inchi： 1S/C10H11ClO/c1-3-6-12-10-5-4-9(11)7-8(10)2/h3-5,7H,1,6H2,2H3
• InChI Key： AAQOQZIXBMOVRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCC=C

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)-

Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)- and Its Significance in Modern Chemical Research

Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)- (CAS No. 68536-94-7) is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring a benzene ring substituted with a chloro group, a methyl group, and an oxypropenyl moiety, makes it a valuable intermediate in the development of novel therapeutic agents.

The< strong>4-chloro and< strong>2-methyl substituents on the benzene ring contribute to the compound's reactivity and its ability to participate in various chemical transformations. These functional groups are particularly useful in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of the< strong>1-(2-propenyloxy) group further enhances its utility as a precursor for more complex molecules, including those with potential pharmaceutical applications.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)- serves as an excellent scaffold for constructing such heterocycles. For instance, researchers have utilized this compound to synthesize derivatives of indole and quinoline, which are known for their biological activity. The ease with which this compound can be modified makes it an attractive choice for drug discovery programs aimed at identifying novel therapeutic targets.

The< strong>oxypropenyl group in< strong>Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)- also plays a critical role in its reactivity. This moiety can undergo various transformations, including epoxidation and ring-opening reactions, which are useful for constructing more complex molecular architectures. Such transformations are particularly relevant in the context of developing new antiviral and anticancer agents. The ability to introduce functional groups at specific positions on the benzene ring allows for fine-tuning of the compound's properties, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and potential applications of< strong>Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)-. Molecular modeling studies have revealed that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating the formation of carbon-carbon bonds. These insights have been instrumental in developing more efficient synthetic routes to complex organic molecules. Additionally, computational methods have been used to predict the biological activity of derivatives of this compound, providing a rational basis for designing new drugs.

The pharmaceutical industry has also shown interest in< strong>Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)- due to its potential as a building block for antifungal and anti-inflammatory agents. Researchers have synthesized analogs of this compound that exhibit promising activity against various pathogens. The structural features of this molecule allow it to interact with biological targets in unique ways, offering new opportunities for therapeutic intervention. Furthermore, its stability under various conditions makes it suitable for industrial-scale synthesis, ensuring its availability for further development.

In conclusion,< strong>Benzene, 4-chloro-2-methyl-1-(2-propenyloxy)- (CAS No. 68536-94-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules. The ongoing research into this compound highlights its importance as a tool for drug discovery and development. As our understanding of its properties continues to grow, we can expect to see even more innovative applications emerge from this versatile molecule.